Cas no 5733-55-1 (Thieno[3,4-d]pyrimidine-2,4-diamine,5,7-dihydro-N2,N2,7-trimethyl-N4-(1-methylethyl)-)

• Product Name: Thieno[3,4-d]pyrimidine-2,4-diamine,5,7-dihydro-N2,N2,7-trimethyl-N4-(1-methylethyl)-
• CAS No: 5733-55-1
• MF: C₂₁H₁₉FN₂O₃S
• MW: 398.450567483902
• CID: 386240
• PubChem ID: 1109477
• Update Time: 2025-04-19

Thieno[3,4-d]pyrimidine-2,4-diamine,5,7-dihydro-N2,N2,7-trimethyl-N4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,4-d]pyrimidine-2,4-diamine,5,7-dihydro-N2,N2,7-trimethyl-N4-(1-methylethyl)-
• acetamide, 2-[[(4-fluorophenyl)sulfonyl](4-methylphenyl)amino]-N-phenyl-
• 2-(N-(4-fluorophenyl)sulfonyl-4-methylanilino)-N-phenylacetamide
• 5733-55-1
• AKOS000387120
• Oprea1_614365
• DTXSID40360413
• N~2~-[(4-fluorophenyl)sulfonyl]-N~2~-(4-methylphenyl)-N~1~-phenylglycinamide
• Oprea1_451757

• Inchi： 1S/C21H19FN2O3S/c1-16-7-11-19(12-8-16)24(15-21(25)23-18-5-3-2-4-6-18)28(26,27)20-13-9-17(22)10-14-20/h2-14H,15H2,1H3,(H,23,25)
• InChI Key： ZZEWEXFLUHCJMF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N(C1C=CC(C)=CC=1)CC(NC1C=CC=CC=1)=O)(=O)=O

Computed Properties

• Exact Mass: 398.11017
• Monoisotopic Mass: 398.110041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.9
• Surface Charge: 0
• XLogP3: 4

Experimental Properties

• Density: 1.35
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.642
• PSA: 66.48
• LogP: 4